Cas no 1805540-00-4 (Methyl 4-bromomethyl-5-cyano-2-methylbenzoate)
1805540-00-4 structure
Product Name:Methyl 4-bromomethyl-5-cyano-2-methylbenzoate
CAS No:1805540-00-4
MF:C11H10BrNO2
MW:268.106602191925
CID:4949484
Update Time:2023-08-22
Methyl 4-bromomethyl-5-cyano-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-bromomethyl-5-cyano-2-methylbenzoate
-
- Inchi: 1S/C11H10BrNO2/c1-7-3-8(5-12)9(6-13)4-10(7)11(14)15-2/h3-4H,5H2,1-2H3
- InChI Key: WYHKZOYQGAOOBJ-UHFFFAOYSA-N
- SMILES: BrCC1C(C#N)=CC(C(=O)OC)=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 284
- XLogP3: 2.4
- Topological Polar Surface Area: 50.1
Methyl 4-bromomethyl-5-cyano-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015489-250mg |
Methyl 4-bromomethyl-5-cyano-2-methylbenzoate |
1805540-00-4 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015015489-500mg |
Methyl 4-bromomethyl-5-cyano-2-methylbenzoate |
1805540-00-4 | 97% | 500mg |
790.55 USD | 2021-06-18 | |
| Alichem | A015015489-1g |
Methyl 4-bromomethyl-5-cyano-2-methylbenzoate |
1805540-00-4 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Methyl 4-bromomethyl-5-cyano-2-methylbenzoate Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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